Cas no 2139-43-7 (1,3-Benzodioxole,5-bromo-6-(1,3-dioxolan-2-yl)-)

• Product Name: 1,3-Benzodioxole,5-bromo-6-(1,3-dioxolan-2-yl)-
• CAS No: 2139-43-7
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 290979
• PubChem ID: 232514
• Update Time: 2025-04-19

1,3-Benzodioxole,5-bromo-6-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-bromo-6-(1,3-dioxolan-2-yl)-
• 5-bromo-6-(1,3-dioxolan-2-yl)-1,3-benzodioxole
• 2-bromo-4,5-methylendioxy-1-(1,3-dioxolanyl)benzene
• 2-bromo-4,5-methylenedioxybenzaldehyde ethylene acetal
• 5-bromo-6-(1,3-dioxolanyl-2-yl)-2,3-methylenedioxybenzene
• 5-bromo-6-[1,3]dioxolan-2-yl-benzo[1,3]dioxole
• 6-bromopiperonal ethylene acetal
• HMS3089L19
• DTXSID50283144
• NSC-30073
• MLS002639310
• SMR001548755
• AKOS015964508
• 5-Bromo-6-[1,3]dioxolan-2-yl-benzo [1,3]dioxole
• SCHEMBL6616813
• 5-bromo-6-(1,3-dioxolan-2-yl)benzo[d][1,3]dioxolane
• 2139-43-7
• PVYUTFBRTJGJMI-UHFFFAOYSA-N
• 2-(2H-Pyran-4(3H,5H,6H)-ylidene)malononitrile
• NSC30073
• 5-bromo-6-(1, 3-dioxolan-2-yl)-1, 3-benzodioxole
• 5-Bromo-6-(1,3-dioxolan-2-yl)benzo[d][1,3]dioxole

• Inchi： 1S/C10H9BrO4/c11-7-4-9-8(14-5-15-9)3-6(7)10-12-1-2-13-10/h3-4,10H,1-2,5H2
• InChI Key： PVYUTFBRTJGJMI-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C1OCCO1)OCO2

Computed Properties

• Exact Mass: 271.96800
• Monoisotopic Mass: 271.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.682
• Boiling Point: 322.5°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.597
• PSA: 36.92000
• LogP: 2.22320